Cas no 2639444-93-0 (Tert-butyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate)

• Product Name: Tert-butyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate
• CAS No: 2639444-93-0
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5642329
• PubChem ID: 165903372
• Update Time: 2023-09-20

Tert-butyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782197
• 2639444-93-0
• tert-butyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate
• Tert-butyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate

• Inchi： 1S/C16H18ClN3O2/c1-16(2,3)22-14(21)13-12(17)10-19-15(20-13)18-9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,18,19,20)
• InChI Key： VMEVOXUIXAEWDV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC(C)(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.1087545g/mol
• Monoisotopic Mass: 319.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.1Ų